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Compound of Interest

Compound Name: Acetalin-2

Cat. No.: B15616293 Get Quote

Disclaimer: Initial searches for "Acetalin-2" did not yield information on a recognized chemical

compound. The structural characteristics and data presented in this guide are for Acetylene

(C₂H₂), as it is the most relevant and scientifically recognized compound related to the initial

query.

This technical guide provides a comprehensive overview of the structural characteristics of

acetylene, intended for researchers, scientists, and drug development professionals. The guide

details the molecule's physical and chemical properties, spectroscopic data, and key chemical

reactions, supported by experimental methodologies and visual diagrams.

Molecular Structure and Properties
Acetylene, systematically named ethyne, is the simplest alkyne with the chemical formula

C₂H₂.[1][2][3] It is an unsaturated hydrocarbon containing a triple bond between its two carbon

atoms.[1][3] This carbon-carbon triple bond is the defining feature of acetylene's structure and

reactivity.

The molecule has a linear geometry with the two carbon and two hydrogen atoms arranged in

a straight line, resulting in C-C-H bond angles of 180°.[1][4] This linearity is a consequence of

the sp hybridization of the carbon atoms.[2] The carbon-carbon triple bond consists of one

strong sigma (σ) bond and two weaker pi (π) bonds.[2]
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Acetylene is a colorless and odorless gas in its pure form; however, commercial grades often

have a distinct garlic-like odor due to impurities like phosphine.[1][5] It is highly flammable and

burns with a very hot flame, making it useful in applications like oxy-acetylene welding.[1][6]

Due to its instability in pure form, it is typically handled as a solution dissolved in acetone under

pressure.[2]

Table 1: Key Physicochemical Properties of Acetylene

Property Value

Chemical Formula C₂H₂

Systematic Name Ethyne

Molar Mass 26.038 g/mol [2]

Appearance Colorless gas[2]

Melting Point -80.8 °C (Triple point at 1.27 atm)[1]

Sublimation Point -84.0 °C (at 1 atm)[1]

Density 1.1772 kg/m ³ (at 0 °C and 101.3 kPa)[2]

Solubility in Water Slightly soluble[2]

Solubility in Organic Solvents Soluble in acetone and benzene[2]

Acidity (pKa) 25[1]

C-C Bond Length 120.292(13) pm[7]

C-H Bond Length 106.138(35) pm[7]

Bond Angles (H-C≡C) 180°[1][4]

Spectroscopic Data
The structural characteristics of acetylene have been extensively studied using various

spectroscopic techniques. Infrared (IR) spectroscopy is particularly useful for identifying the

vibrational modes of the molecule.

Table 2: Principal Infrared Absorption Bands of Acetylene
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Wavenumber (cm⁻¹) Vibrational Mode

~3374 Symmetric C-H stretch (ν₁)

~1974 C≡C stretch (ν₂)

~733 Bending (ν₅)

Source:[8][9][10]

Experimental Protocols
Laboratory Preparation of Acetylene
A common laboratory method for the preparation of acetylene involves the reaction of calcium

carbide (CaC₂) with water.[3][11]

Methodology:

Set up a gas generation apparatus, typically a flask with a dropping funnel and a delivery

tube.

Place a few small lumps of calcium carbide in the flask.

Fill the dropping funnel with water.

Slowly add water from the dropping funnel onto the calcium carbide.

Acetylene gas is produced immediately according to the following reaction: CaC₂(s) +

2H₂O(l) → C₂H₂(g) + Ca(OH)₂(aq).

The gas can be collected over water in an inverted test tube or gas jar, as it is only slightly

soluble in water.[12][13]

Diagram 1: Reactants and Products in the Laboratory Synthesis of Acetylene.

Qualitative Analysis of Acetylene
Several chemical tests can be used to confirm the presence of acetylene and its unsaturated

nature.
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Methodology for Unsaturation Test (Baeyer's Test):

Bubble the generated acetylene gas through a dilute solution of potassium permanganate

(KMnO₄).

A positive test for unsaturation is indicated by the disappearance of the purple color of the

permanganate solution.[12][14]

Methodology for Acidity Test (Formation of Acetylides):

Bubble acetylene gas through a solution of a heavy metal salt, such as ammoniacal silver

nitrate or copper(I) chloride.[15]

The formation of a precipitate (silver acetylide or copper acetylide) indicates the presence of

the terminal alkyne, demonstrating the acidic nature of the hydrogen atoms attached to the

triple-bonded carbons.[5]

Chemical Reactions and Signaling Pathways
Due to its high reactivity, acetylene serves as a versatile building block in organic synthesis.[16]

Its reactions are primarily characterized by addition across the triple bond and the acidity of its

terminal hydrogens.

Addition Reactions
The pi bonds of the carbon-carbon triple bond are susceptible to attack by electrophiles,

leading to addition reactions. A key industrial example is the hydrogenation of acetylene to

ethylene.

Acetylene (C₂H₂) + H₂ Ethylene (C₂H₄) + H₂ Ethane (C₂H₆)

Click to download full resolution via product page

Diagram 2: Stepwise Hydrogenation of Acetylene to Ethylene and Ethane.

Polymerization
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Acetylene can be polymerized to produce a range of materials. For example, it can be

trimerized to form benzene, a reaction often catalyzed by transition metals.[1] It is also a

precursor for polymers like polyvinyl chloride (PVC).[6]

Synthesis of Polyvinyl Chloride (PVC)

Acetylene Vinyl Chloride Monomer+ HCl

HCl

Polymerization Polyvinyl Chloride (PVC)

Click to download full resolution via product page

Diagram 3: Simplified Pathway for the Synthesis of PVC from Acetylene.

Conclusion
Acetylene's unique linear structure, dominated by the carbon-carbon triple bond, dictates its

distinct physical properties and high chemical reactivity. These characteristics make it a

valuable compound in both industrial processes and laboratory synthesis. A thorough

understanding of its structural features, as detailed in this guide, is essential for its safe

handling and effective application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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